Cas no 65628-46-8 (Methanone, (2-methylbenzo[b]thien-3-yl)phenyl-)

• Product Name: Methanone, (2-methylbenzo[b]thien-3-yl)phenyl-
• CAS No: 65628-46-8
• MF: C₁₆H₁₂OS
• MW: 252.330883026123
• CID: 2794256
• PubChem ID: 10060779
• Update Time: 2025-04-21

Methanone, (2-methylbenzo[b]thien-3-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• 65628-46-8
• DTXSID70434979
• Methanone, (2-methylbenzo[b]thien-3-yl)phenyl-

• Inchi： 1S/C16H12OS/c1-11-15(13-9-5-6-10-14(13)18-11)16(17)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： OHCVSTADHKWXBX-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(C2C=CC=CC=2)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 252.06088618g/mol
• Monoisotopic Mass: 252.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones